Cas no 81639-48-7 (Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI))

• Product Name: Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI)
• CAS No: 81639-48-7
• MF: C₉H₁₅NO₂
• CID: 703597
• Update Time: 2025-06-09

Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo-
• Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI)

Additional information on Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI)

Comprehensive Overview of Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI) (CAS No. 81639-48-7)

Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI), with the CAS number 81639-48-7, is a specialized bicyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique bicyclo[3.2.1]octane scaffold, combined with an endo-3-amino substitution, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its stereochemical properties, which influence its reactivity and binding affinity in biological systems.

In recent years, the demand for Bicyclo[3.2.1]octane derivatives has surged due to their potential in designing novel therapeutics. The 3-amino-endo configuration of this compound is critical for its role in modulating enzyme interactions, a topic frequently searched in AI-driven drug development platforms. For instance, questions like "How does bicyclo[3.2.1]octane-3-carboxylic acid enhance peptide stability?" or "Applications of endo-3-amino bicyclic compounds in medicinal chemistry" reflect growing user interest. This aligns with trends in bioisostere replacement strategies, where rigid bicyclic structures like this are used to improve drug pharmacokinetics.

The synthesis of CAS 81639-48-7 often involves multi-step organic reactions, including Diels-Alder cycloadditions or reductive amination, as highlighted in recent patents. Its carboxylic acid functionality further allows for derivatization into esters or amides, expanding its utility in high-throughput screening libraries. Notably, its low molecular weight and high sp3 character comply with modern fragment-based drug design principles, a hot topic in pharmaceutical SEO queries.

From an industrial perspective, Bicyclo[3.2.1]octane-3-carboxylic acid derivatives are explored for their role in green chemistry initiatives. Researchers investigate its potential as a chiral building block for asymmetric catalysis, addressing queries like "Sustainable synthesis of bicyclic amino acids." The compound’s stability under physiological conditions also makes it a candidate for prodrug development, another trending search term in biomedical databases.

Analytical characterization of 81639-48-7 typically employs NMR spectroscopy and mass spectrometry, with its endo-3-amino proton showing distinct chemical shifts. Computational studies, often searched as "DFT calculations for bicyclo[3.2.1]octane conformers," further elucidate its 3D structure-activity relationships. These insights are vital for optimizing its use in peptidomimetics or enzyme inhibitors, areas dominating academic discourse.

In material science, the compound’s rigid backbone inspires applications in supramolecular polymers. Recent publications correlate its hydrogen-bonding capacity with self-assembly properties, answering queries such as "Bicyclic amino acids in smart materials." This interdisciplinary relevance ensures its prominence in both SciFinder and Reaxys database searches.

To conclude, Bicyclo[3.2.1]octane-3-carboxylic acid, 3-amino-, endo- (9CI) (CAS 81639-48-7) exemplifies the convergence of synthetic chemistry and applied research. Its versatility across drug design, catalysis, and material engineering positions it as a compound of enduring scientific and commercial value, resonating with contemporary search trends in AI-aided molecular discovery.